Cas no 2287238-63-3 ((1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine;hydrochloride)

• Product Name: (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine;hydrochloride
• CAS No: 2287238-63-3
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 6316598
• PubChem ID: 137943449
• Update Time: 2025-10-31

(1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine;hydrochloride
• rac-(1R,3S)-3-(2-methylpropoxy)cyclohexan-1-amine hydrochloride
• EN300-6736364
• 2287238-63-3

• Inchi： 1S/C10H21NO.ClH/c1-8(2)7-12-10-5-3-4-9(11)6-10;/h8-10H,3-7,11H2,1-2H3;1H/t9-,10+;/m0./s1
• InChI Key： WRYAAPARPZDUBJ-BAUSSPIASA-N
• SMILES： Cl.O(CC(C)C)[C@@H]1CCC[C@@H](C1)N

Computed Properties

• Exact Mass: 207.1389920g/mol
• Monoisotopic Mass: 207.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine;hydrochloride

Comprehensive Overview of (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride (CAS No. 2287238-63-3)

The compound (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride (CAS No. 2287238-63-3) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, characterized by the (1S,3R) configuration, and the presence of a 2-methylpropoxy group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly focusing on such chiral amines due to their role in modulating biological activity and improving drug efficacy.

In recent years, the demand for chiral building blocks like (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine has surged, driven by advancements in asymmetric synthesis and the growing emphasis on enantioselective catalysis. This compound’s hydrochloride salt form enhances its stability and solubility, making it suitable for various pharmaceutical formulations. Its structural features align with current trends in central nervous system (CNS) drug development, where chiral amines are often key pharmacophores.

The synthesis of CAS 2287238-63-3 typically involves multi-step organic reactions, including stereoselective reduction and etherification. The 2-methylpropoxy side chain introduces lipophilicity, which can influence the compound’s pharmacokinetic properties. This attribute is particularly relevant in the design of blood-brain barrier (BBB)-penetrant drugs, a hot topic in neurodegenerative disease research. Scientists are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

From an industrial perspective, (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride is gaining attention as a high-value intermediate for contract manufacturing organizations (CMOs). Its scalability and purity are critical for regulatory compliance, especially in Good Manufacturing Practice (GMP) settings. Analytical techniques like HPLC and chiral chromatography are essential for quality control, ensuring enantiomeric excess (ee) meets industry standards.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of hydrochloride salts is advised to avoid irritation. The compound’s biodegradability and green chemistry compatibility are under study, aligning with the global push for sustainable pharmaceutical synthesis. Researchers are investigating bio-catalytic routes to produce such amines, reducing reliance on traditional chemical methods.

In summary, CAS 2287238-63-3 represents a versatile chiral amine with broad applications in medicinal chemistry and drug discovery. Its structural uniqueness and adaptability to modern synthetic strategies position it as a compound of enduring interest. As the pharmaceutical industry continues to prioritize enantiopure compounds, the relevance of (1S,3R)-3-(2-Methylpropoxy)cyclohexan-1-amine hydrochloride is expected to grow, making it a focal point for future research and development.